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Compound of Interest

Compound Name: Sodium dichromate dihydrate

Cat. No.: B147847

This guide provides essential information on selecting and using Personal Protective
Equipment (PPE) when working with sodium dichromate dihydrate. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards of sodium dichromate dihydrate that necessitate PPE?

Al: Sodium dichromate dihydrate is a hazardous chemical with multiple risks. It is highly
toxic if swallowed and fatal if inhaled.[1] It is corrosive and can cause severe skin burns and
eye damage.[1][2] This substance is also a known carcinogen, can cause genetic defects, and
may damage fertility or an unborn child.[1][2] Additionally, it is a strong oxidizer and may
intensify fires.[1][2]

Q2: What is the minimum required PPE for handling sodium dichromate dihydrate in a
laboratory setting?

A2: The minimum required PPE includes chemical safety goggles, a face shield, chemical-
resistant gloves, and a lab coat.[3][4] In many situations, further respiratory protection and
chemical-resistant clothing will be necessary.

Q3: When is respiratory protection required?
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A3: Respiratory protection is necessary when there is a risk of inhaling dust or aerosols of
sodium dichromate dihydrate.[3][5] This includes when working outside of a fume hood,
when handling large quantities, or if the ventilation is inadequate. A NIOSH-approved air-
purifying respirator with an appropriate cartridge is recommended.[3]

Q4: How should | decontaminate or dispose of my PPE after working with sodium dichromate
dihydrate?

A4: All disposable PPE, such as gloves, should be removed carefully to avoid skin contact and
disposed of as hazardous waste in accordance with local, regional, and national regulations.[1]
[4] Reusable PPE, such as lab coats and face shields, should be decontaminated thoroughly
before reuse. Contaminated work clothing should not be allowed out of the workplace.[3]

Troubleshooting Guides

Issue: My skin came into contact with a sodium dichromate dihydrate solution.

o Solution: Immediately flush the affected skin with plenty of water for at least 15-20 minutes
while removing any contaminated clothing.[4] Seek immediate medical attention. It is crucial
to show the Safety Data Sheet (SDS) to the attending physician.[3]

Issue: | think | may have inhaled some dust from the sodium dichromate dihydrate powder.

o Solution: Move to fresh air immediately. If you experience any breathing difficulties, seek
immediate medical attention.[4] If breathing is difficult, trained personnel may administer
oxygen.[4]

Issue: | am unsure if my current gloves are suitable for handling sodium dichromate
dihydrate.

¢ Solution: Refer to the glove selection data table below. Always inspect gloves for any signs
of degradation, such as discoloration, swelling, or cracking before use. If you are working
with solutions, consider the solvent's compatibility with the glove material as well. When in
doubt, select a glove with a longer breakthrough time and consider double-gloving.
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Data Presentation: Glove Selection for Sodium
Dichromate Dihydrate

While specific breakthrough time data for sodium dichromate dihydrate is limited, the
following table provides guidance based on data for potassium dichromate, a chemically similar
compound, and general recommendations for the individual glove materials.

Glove Material Breakthrough Time Rating Recommended Use

Recommended for handling
o > 480 minutes (for Potassium sodium dichromate dihydrate,
Nitrile Rubber ] ) )
Dichromate) offering excellent protection for

extended periods.

) ] A suitable alternative to nitrile
] ) > 480 minutes (for Potassium o
PVC (Polyvinyl Chloride) ) gloves, providing robust
Dichromate) ]
protection.

Note: The breakthrough times are based on data for potassium dichromate and should be used
as a guide. It is crucial to consult the manufacturer's specific chemical resistance data for the
gloves being used. Factors such as glove thickness, chemical concentration, and temperature

can affect performance.
Experimental Protocols
Protocol for Donning and Doffing PPE:
e Donning (Putting On):
1. Perform hand hygiene.
2. Put on a lab coat, ensuring it is fully buttoned.

3. Put on a NIOSH-approved respirator, if required by your risk assessment. Ensure a proper
fit check is performed.

4. Put on chemical safety goggles and a face shield.
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5. Put on gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat.
» Doffing (Taking Off):

1. Remove gloves using a technique that avoids touching the outside of the gloves with bare
hands.

2. Remove the lab coat by rolling it inside out, without touching the exterior surface.
3. Perform hand hygiene.

4. Remove the face shield and goggles.

5. Remove the respirator, if worn.

6. Perform hand hygiene again.

Mandatory Visualization
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PPE Selection for Sodium Dichromate Dihydrate

Start: Assess Task Involving
Sodium Dichromate Dihydrate

Is the form solid
(powder, crystals)?

Is the work performed in a
certified chemical fume hood?

Wear NIOSH-approved
respirator with P100 filter.

Required PPE:
- Chemical Safety Goggles
- Face Shield
- Chemical-Resistant Gloves
(Nitrile or PVC)
- Lab Coat

Add Face Shield to
standard eye protection.

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling sodium dichromate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Personal Protective
Equipment for Sodium Dichromate Dihydrate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b147847#personal-protective-equipment-for-
working-with-sodium-dichromate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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